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Abstract
This technical guide provides a comprehensive overview of 2-(Benzyloxy)-N-(3-
bromobenzyl)acetamide, a substituted N-benzylacetamide derivative of interest in synthetic

and medicinal chemistry. The document delineates its fundamental physicochemical properties,

including its precise molecular weight, and presents a detailed, logical methodology for its

synthesis, purification, and characterization. By synthesizing established chemical principles

with practical, field-proven insights, this guide serves as an authoritative resource for

researchers, scientists, and drug development professionals. Emphasis is placed on the

causality behind experimental choices, ensuring that the described protocols are robust and

self-validating. The potential applications of this molecular scaffold in drug discovery are also

explored, contextualized by the known utility of related N-benzylacetamide structures.

Introduction to N-Benzylacetamides
The N-benzylacetamide scaffold is a recurring motif in organic and medicinal chemistry, valued

as a versatile intermediate and a pharmacologically relevant structure.[1] These compounds

serve as crucial building blocks for more complex molecular architectures and are integral to
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the synthesis of various pharmaceutical agents, including analgesics and anti-inflammatory

drugs.[1] The amide linkage provides structural rigidity and hydrogen bonding capabilities,

which are critical for molecular recognition and binding to biological targets. Furthermore, N-

benzylacetamide has been identified as a major metabolite of the drug benznidazole,

underscoring the biological relevance of this chemical class.[2]

The subject of this guide, 2-(Benzyloxy)-N-(3-bromobenzyl)acetamide, is a specifically

functionalized derivative. Its structure incorporates three key features:

An N-(3-bromobenzyl) group: The bromine atom on the meta-position of the benzyl ring

serves as a valuable synthetic handle for further molecular elaboration via cross-coupling

reactions (e.g., Suzuki, Heck, Buchwald-Hartwig). Its electron-withdrawing nature also

modulates the electronic properties of the aromatic ring.

A 2-(Benzyloxy) group: The benzyloxy moiety is a common protecting group for alcohols and

can influence the lipophilicity and steric profile of the molecule. It can also participate in

metabolic processes or contribute to biological activity.

An acetamide linker: This stable amide bond connects the two functionalized benzyl

moieties.

This guide will systematically detail the core scientific information pertaining to this compound,

beginning with its fundamental properties.

Physicochemical and Structural Properties
The foundational characteristics of 2-(Benzyloxy)-N-(3-bromobenzyl)acetamide are

summarized below. The molecular weight is derived from its chemical formula, C16H16BrNO2,

and has been verified by chemical supplier data.[1]
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Property Value Source

IUPAC Name
2-(Benzyloxy)-N-(3-

bromobenzyl)acetamide
-

Molecular Formula C16H16BrNO2 [1]

Molecular Weight 334.21 g/mol [1]

CAS Number 2007044-68-8 [1]

Canonical SMILES
Brc1cccc(CNC(=O)COCc2ccc

cc2)c1
[1]

Physical Form Solid (predicted) -

Purity (Typical) ≥97% [1]

Below is a diagram illustrating the key functional components of the molecule, which are central

to its chemical reactivity and potential biological function.

Caption: Key structural components of 2-(Benzyloxy)-N-(3-bromobenzyl)acetamide.

Synthesis and Purification
The synthesis of 2-(Benzyloxy)-N-(3-bromobenzyl)acetamide is most logically achieved

through a standard amide bond formation reaction. This involves the acylation of 3-

bromobenzylamine with an activated form of benzyloxyacetic acid. This approach is a

cornerstone of organic synthesis due to its reliability and high yields.

3.1 Synthetic Rationale and Workflow
The chosen pathway involves a two-step process from commercially available benzyloxyacetic

acid:

Activation of the Carboxylic Acid: Benzyloxyacetic acid is converted into a more reactive

acylating agent, typically an acyl chloride. Thionyl chloride (SOCl₂) is an excellent choice for

this transformation as the byproducts (SO₂ and HCl) are gaseous, which simplifies

purification.
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Amide Coupling: The resulting benzyloxyacetyl chloride is reacted with 3-bromobenzylamine

in the presence of a non-nucleophilic base (e.g., triethylamine, pyridine). The base is crucial

for scavenging the HCl generated during the reaction, driving the equilibrium towards

product formation and preventing the protonation of the amine starting material.

The overall workflow is depicted in the diagram below.

Benzyloxyacetic Acid
+ Thionyl Chloride (SOCl₂)

Step 1: Acyl Chloride Formation
(Reflux in inert solvent, e.g., DCM)

Benzyloxyacetyl Chloride
(Intermediate)

Step 2: Amide Coupling
(Stir at 0°C to RT)

3-Bromobenzylamine
+ Base (e.g., Et₃N)

Crude Product Mixture Step 3: Aqueous Workup
(e.g., H₂O, NaHCO₃ wash) Organic Layer Step 4: Drying & Concentration

(e.g., MgSO₄, Rotovap)
Purified Product via

Column Chromatography
2-(Benzyloxy)-N-

(3-bromobenzyl)acetamide

Click to download full resolution via product page

Caption: General workflow for the synthesis of 2-(Benzyloxy)-N-(3-bromobenzyl)acetamide.

3.2 Detailed Experimental Protocol
Materials:

Benzyloxyacetic acid

Thionyl chloride (SOCl₂)

3-Bromobenzylamine

Triethylamine (Et₃N)

Dichloromethane (DCM), anhydrous

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography
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Hexanes and Ethyl Acetate (for chromatography)

Procedure:

Formation of Benzyloxyacetyl Chloride (Intermediate): a. To a round-bottom flask equipped

with a reflux condenser and a magnetic stirrer, add benzyloxyacetic acid (1.0 eq). b. Add

anhydrous DCM as the solvent. c. Slowly add thionyl chloride (1.2 eq) to the solution at 0°C.

d. Allow the reaction to warm to room temperature and then gently reflux for 2-3 hours,

monitoring the evolution of gas. The reaction is complete when gas evolution ceases. e.

Remove the solvent and excess thionyl chloride under reduced pressure (rotary evaporation)

to yield the crude benzyloxyacetyl chloride, which is used immediately in the next step.

Amide Coupling Reaction: a. Dissolve 3-bromobenzylamine (1.0 eq) and triethylamine (1.5

eq) in anhydrous DCM in a separate flask under an inert atmosphere (e.g., nitrogen or

argon) and cool to 0°C in an ice bath. b. Dissolve the crude benzyloxyacetyl chloride from

Step 1e in a small amount of anhydrous DCM. c. Add the acyl chloride solution dropwise to

the cooled amine solution with vigorous stirring. d. After the addition is complete, allow the

reaction mixture to warm to room temperature and stir for 12-16 hours. Monitor the reaction

progress by Thin Layer Chromatography (TLC).

Workup and Purification: a. Quench the reaction by adding deionized water. Transfer the

mixture to a separatory funnel. b. Wash the organic layer sequentially with 1M HCl, saturated

NaHCO₃ solution, and finally with brine. The bicarb wash is critical to remove any unreacted

acidic species. c. Dry the separated organic layer over anhydrous MgSO₄. d. Filter off the

drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

e. Purify the crude solid by flash column chromatography on silica gel, using a hexane/ethyl

acetate gradient to yield the pure 2-(Benzyloxy)-N-(3-bromobenzyl)acetamide.

Structural Elucidation and Characterization
Confirming the identity and purity of the synthesized compound is paramount. A combination of

spectroscopic and analytical techniques provides a self-validating system for structural

confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
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¹H NMR: This is the primary tool for structural confirmation. The spectrum should exhibit

distinct signals corresponding to all unique protons. Expected signals include: aromatic

protons from both the benzyloxy and bromobenzyl rings (typically in the δ 7.0-7.5 ppm

range), two singlet signals for the benzylic CH₂ groups (O-CH₂ and N-CH₂), another

singlet for the α-carbonyl CH₂, and a broad signal for the amide N-H proton. Integration of

these signals should match the number of protons in the structure.

¹³C NMR: This spectrum will confirm the number of unique carbon environments. Key

signals include the carbonyl carbon (C=O) around δ 170 ppm, aromatic carbons, and the

aliphatic CH₂ carbons.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the

molecular formula.[3] The spectrum should show a molecular ion peak [M]+ or adducts (e.g.,

[M+H]+, [M+Na]+) corresponding to the calculated exact mass of C16H16BrNO2. The

characteristic isotopic pattern of bromine (¹⁹Br and ⁸¹Br in an approximate 1:1 ratio) will be

evident as two peaks (M and M+2) of nearly equal intensity, which is a definitive confirmation

of the presence of a single bromine atom.

Infrared (IR) Spectroscopy: IR spectroscopy identifies key functional groups. Expected

characteristic absorption bands include a strong C=O stretch for the amide at ~1650 cm⁻¹,

an N-H stretch at ~3300 cm⁻¹, C-O ether stretches, and aromatic C-H stretches.

Elemental Analysis: This technique provides the percentage composition of C, H, and N in

the pure sample, which should align with the calculated values from the molecular formula

C16H16BrNO2.

Potential Applications in Drug Discovery
While specific biological activity for 2-(Benzyloxy)-N-(3-bromobenzyl)acetamide is not widely

reported, its structural motifs suggest significant potential as a scaffold or intermediate in drug

discovery programs.

Scaffold for Library Synthesis: The presence of the 3-bromo substituent is particularly

advantageous. It acts as a versatile functional handle for palladium-catalyzed cross-coupling

reactions. This allows for the rapid generation of a library of analogues by introducing diverse

aryl, heteroaryl, or alkyl groups at this position, enabling systematic exploration of the

structure-activity relationship (SAR).
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Fragment-Based Drug Design: The molecule itself can be considered a combination of

fragments (bromobenzyl, acetamide, benzyloxy) that could be optimized for binding to

various biological targets. Derivatives of N-benzylacetamides have been investigated for a

range of activities, including anticonvulsant properties and as inhibitors of enzymes like Src

Kinase.

Modulation of Physicochemical Properties: The benzyloxy and bromobenzyl groups provide

a template for tuning key drug-like properties such as lipophilicity (logP), metabolic stability,

and cell permeability. For instance, the benzyloxy group could be replaced with other alkoxy

or aryloxy groups to probe interactions with specific receptor pockets.

Conclusion
2-(Benzyloxy)-N-(3-bromobenzyl)acetamide (Molecular Weight: 334.21 g/mol ) is a well-

defined chemical entity with significant potential for application in synthetic organic chemistry

and drug discovery. This guide has provided an in-depth, technically grounded overview of its

core properties, a robust and logical protocol for its synthesis, and a framework for its

comprehensive characterization. The strategic placement of its functional groups—a

synthetically versatile bromine atom and a modifiable benzyloxy group—makes it an attractive

scaffold for the development of novel chemical libraries aimed at identifying new therapeutic

agents. The methodologies and insights presented herein are designed to equip researchers

with the authoritative knowledge required to synthesize, validate, and utilize this compound in

their scientific endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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